Diethyl 2-allyl-2-(3-oxobutyl)malonate

• Molecular Formula: C14H22O5
• Molecular Weight: 270.32 g/mol
• IUPAC Name: diethyl 2-(3-oxobutyl)-2-prop-2-enylpropanedioate
• InChI: InChI=1S/C14H22O5/c1-5-9-14(10-8-11(4)15,12(16)18-6-2)13(17)19-7-3/h5H,1,6-10H2,2-4H3
• InChI Key: TYOZBBKPLIZOAL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(CCC(=O)C)(CC=C)C(=O)OCC

Description

Diethyl 2-allyl-2-(3-oxobutyl)malonate is a useful research compound. Its molecular formula is C14H22O5 and its molecular weight is 270.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To an ether suspension (2 ml) containing copper iodide (0.293 g, 1.2 mmol) was added dropwise at −10° C. 1.26 ml of 1.91M ether solution containing methyl lithium (2.4 mmol). After heating to 0° C. over 30 minutes, the reaction liquid was given 4,4-dicarboethoxy-6-heptenic acid chloride (0.291 g, 1.0 mmol), followed by stirring at 0° C. for 6 hours. After addition of a saturated aqueous solution of ammonium chloride, the reaction liquid was extracted with ether. The organic layer was dried with anhydrous magnesium sulfate and freed of solvent by vacuum distillation. The residues were purified by silica gel chromatography to give 0.295 g of 5,5-dicarboethoxy-7-octen-2-on (yields: 91%). Characteristic Values of 5,5-dicarboethoxy-7-octen-2-on

Synthesis routes and methods III

Procedure details

To an ethanol solution (10.4 ml) containing sodium hydride (0.049 g, 1.13 mmol, 55% in oil) were added diethyl allylmalonate (3.0 g, 15 mmol) and methyl vinyl ketone (1.39 g, 19.9 mmol). The reaction liquid was stirred at room temperature for 22 hours. After treatment and purification as in Referential Example 1, there was obtained 3.56 g of 5,5-dicarboethoxy-7-octen-2-on (yields: 88%).